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Compound of Interest

Compound Name: 4-Chloro-2-fluorophenylacetic acid

Cat. No.: B066691 Get Quote

Essential Safety and Handling Guide for 4-
Chloro-2-fluorophenylacetic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Chloro-2-fluorophenylacetic acid (CAS No. 194240-75-0). Adherence to these procedures is

paramount to ensure personal safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Chloro-2-fluorophenylacetic acid is a chemical compound that requires careful handling

due to its potential health hazards. It is known to cause skin and eye irritation, and may cause

respiratory irritation.[1] Therefore, the use of appropriate Personal Protective Equipment (PPE)

is mandatory.

Quantitative Data for Personal Protective Equipment

The following table summarizes the required PPE for handling 4-Chloro-2-fluorophenylacetic
acid.
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PPE Category Specification Rationale

Hand Protection Nitrile or Neoprene gloves.[2]

Provides splash protection

against organic acids and

halogenated hydrocarbons.[2]

[3] Butyl rubber gloves are

recommended for prolonged

contact with corrosive acids.[2]

Change gloves immediately if

contaminated.

Halogenated hydrocarbons

can attack glove materials.[3]

Eye and Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) standards.[4]

Protects against splashes and

dust particles.

A face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.

Offers a broader area of

protection for the face.

Skin and Body Protection
Lab coat or chemical-resistant

apron.

Protects skin and personal

clothing from contamination.

Closed-toe shoes. Prevents exposure from spills.

Respiratory Protection

NIOSH-approved respirator

with organic vapor/acid gas

cartridges (e.g., 3M 60923 or

equivalent).[5][6]

Required when working

outside of a fume hood or in

poorly ventilated areas.

Protects against inhalation of

harmful vapors and dust.

Use a P100 particulate filter in

conjunction with the cartridge if

generating dust.[6][7]

Provides protection against

fine dust particles of the

compound.

Operational Plan for Safe Handling
A systematic approach to handling 4-Chloro-2-fluorophenylacetic acid is crucial for safety.

Step-by-Step Handling Protocol:
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Preparation:

Ensure a calibrated and certified chemical fume hood is used for all manipulations of the

solid compound and its solutions.

Verify that a safety shower and eyewash station are readily accessible and have been

recently tested.

Assemble all necessary equipment and reagents before starting the experiment.

Don the appropriate PPE as specified in the table above.

Handling the Compound:

When weighing the solid, perform the task in a fume hood to avoid inhalation of dust.

Handle the compound with care to prevent dust formation.[4]

When preparing solutions, slowly add the solid to the solvent to avoid splashing.

Keep containers of 4-Chloro-2-fluorophenylacetic acid tightly closed when not in use.[8]

Storage:

Store the compound in a cool, dry, and well-ventilated area.[9]

Keep it away from incompatible materials such as strong oxidizing agents and strong

bases.[9]

Emergency and Disposal Plan
Immediate and appropriate action is critical in the event of an emergency.

Emergency Procedures:

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15-20 minutes.[8][9] Remove contaminated clothing. Seek medical attention if irritation

persists.[9]
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Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15-20

minutes, occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present

and easy to do.[1] Seek immediate medical attention.

Inhalation: Move the person to fresh air.[8] If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water. Seek immediate medical

attention.

Disposal Plan:

All waste containing 4-Chloro-2-fluorophenylacetic acid must be considered hazardous

waste.

Dispose of the chemical and any contaminated materials in a designated, labeled, and

sealed container.

Waste disposal should be carried out by a licensed and authorized waste disposal company.

The recommended method of disposal is through an authorized incinerator equipped with an

afterburner and a flue gas scrubber.[1]

Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of 4-Chloro-2-
fluorophenylacetic acid.
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Safe Handling Workflow for 4-Chloro-2-fluorophenylacetic Acid
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Caption: A flowchart outlining the key steps for safely handling 4-Chloro-2-fluorophenylacetic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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